(E)-3-(thiophen-2-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-thiophen-2-yl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C13H12F3N3OS/c14-13(15,16)11-5-7-19(18-11)8-6-17-12(20)4-3-10-2-1-9-21-10/h1-5,7,9H,6,8H2,(H,17,20)/b4-3+
• InChI Key: HSMSVUGZRNNOIA-ONEGZZNKSA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)NCCN2C=CC(=N2)C(F)(F)F
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)NCCN2C=CC(=N2)C(F)(F)F
• Molecular Formula: C13H12F3N3OS
• Molecular Weight: 315.32 g/mol

Description

(E)-3-(thiophen-2-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound has been synthesized through various methods. For instance, one study detailed the synthesis of a related compound using NMR spectroscopy and single-crystal X-ray diffraction, which could be applicable to (E)-3-(thiophen-2-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acrylamide (Kariuki et al., 2022).

• Crystal Structure Determination : The crystal structure of similar compounds has been determined, providing insights into their molecular configurations. One study presented detailed crystal structure information, which could be relevant for understanding the structure of (E)-3-(thiophen-2-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acrylamide (Lee et al., 2009).

Pharmacological Potential

• Potassium Channel Opener Activity : Compounds similar to (E)-3-(thiophen-2-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acrylamide have been identified for their potential in opening potassium channels, which is significant in pharmacology (L'Heureux et al., 2005).

• Antitumor Activities : Some derivatives have been studied for their antitumor activities, suggesting potential research applications of (E)-3-(thiophen-2-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acrylamide in cancer research (Gomha et al., 2016).

Material Science Applications

• Optical Limiting : Thiophene derivatives have been explored for their optical limiting properties, relevant in material science and photonic devices. This suggests possible applications for (E)-3-(thiophen-2-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acrylamide in optoelectronics (Anandan et al., 2018).